![molecular formula C11H7ClN2S B5877051 6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole](/img/structure/B5877051.png)
6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole varies depending on its application. In cancer treatment, the compound has been found to induce apoptosis in cancer cells by activating the caspase pathway. In antifungal and antibacterial applications, the compound disrupts the cell membrane and inhibits cell growth. In antiviral applications, the compound inhibits viral replication by interfering with viral enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on its application. In cancer treatment, the compound has been found to inhibit tumor growth and induce apoptosis in cancer cells. In antifungal and antibacterial applications, the compound has been found to inhibit cell growth and disrupt the cell membrane. In antiviral applications, the compound has been found to inhibit viral replication and reduce viral load.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole in lab experiments include its potent biological activity, ease of synthesis, and versatility in different applications. However, the compound has limitations in terms of its solubility and stability, which can affect its efficacy in certain applications.
Future Directions
There are several future directions for the study of 6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole. One direction involves the development of new synthetic methods to improve the yield and purity of the compound. Another direction involves the investigation of the compound's potential use in combination therapies for cancer treatment. Additionally, the compound's potential use as a fluorescent probe for biological imaging can be further explored. Finally, the compound's efficacy and safety in vivo can be studied to determine its potential as a therapeutic agent.
Conclusion
In conclusion, this compound is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects. While the compound has limitations in terms of its solubility and stability, its potent biological activity and versatility in different applications make it a promising candidate for further study and development.
Synthesis Methods
The synthesis of 6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole can be achieved using various methods. One of the most commonly used methods involves the reaction of 3-chloroaniline with 2-thiocyanatoacetamide in the presence of a base. The resulting intermediate product is then cyclized using a Lewis acid to obtain the final product. Other methods involve the use of different starting materials and reagents, such as 3-chloro-4-fluoroaniline and thiosemicarbazide.
Scientific Research Applications
6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer, antifungal, antiviral, and antibacterial properties. The compound has also been investigated for its potential use as a fluorescent probe for biological imaging.
properties
IUPAC Name |
6-(3-chlorophenyl)imidazo[2,1-b][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2S/c12-9-3-1-2-8(6-9)10-7-14-4-5-15-11(14)13-10/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHUKVWOTVKQXPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CN3C=CSC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.